Cas no 5537-53-1 (2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride)

• Product Name: 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride
• CAS No: 5537-53-1
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD11227159
• CID: 386968
• PubChem ID: 50998897
• Update Time: 2025-05-19

2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(dimethylamino)-, hydrochloride (1:1)
• N-[(Z)-(4-chloro-3-nitrophenyl)methylideneamino]-2-(2-methylanilino)acetamide
• 2-(dimethylamino)-2-phenylacetonitrilehydrochloride
• Dimethylamino-phenyl-acetonitrile hydrochloride
• 5537-53-1
• Dimethylamino-phenyl-acetonitrile
• CS-0317634
• MFCD11227159
• 2-(dimethylamino)-2-phenylacetonitrile hydrochloride
• CS-10098
• 2-(dimethylamino)-2-phenylacetonitrile;hydrochloride
• AKOS015846405
• 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride

• MDL： MFCD11227159
• Inchi： 1S/C10H12N2.ClH/c1-12(2)10(8-11)9-6-4-3-5-7-9;/h3-7,10H,1-2H3;1H
• InChI Key： KWUBGCKZSZGIQB-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride

2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride (CAS No. 5537-53-1): A Comprehensive Overview

2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride (CAS No. 5537-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as DMAPAN HCl, is a hydrochloride salt form of 2-(dimethylamino)-2-phenylacetonitrile, which plays a crucial role in synthetic chemistry and drug development. Its unique structural features, including the dimethylamino group and the phenylacetonitrile moiety, make it a versatile intermediate for various applications.

The chemical properties of 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride are of particular interest to researchers. With a molecular formula of C₁₀H₁₂N₂·HCl, this compound exhibits solubility in polar solvents such as water, methanol, and ethanol, which facilitates its use in laboratory settings. The presence of the nitrile group and the tertiary amine in its structure contributes to its reactivity, enabling it to participate in a wide range of chemical transformations, including nucleophilic substitutions and condensation reactions.

One of the most prominent applications of 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride is in the synthesis of pharmaceutical intermediates. Researchers have utilized this compound in the development of bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Its role as a building block in the synthesis of heterocyclic compounds has been widely documented, making it a valuable asset in medicinal chemistry. Additionally, its potential use in catalysis and ligand design has sparked interest in the field of organometallic chemistry.

In recent years, the demand for 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride has increased due to its relevance in cutting-edge research areas such as drug discovery and green chemistry. With the growing emphasis on sustainable practices, scientists are exploring its utility in eco-friendly synthetic routes. For instance, its application in microwave-assisted synthesis and flow chemistry has been investigated to reduce reaction times and minimize waste generation.

The market dynamics surrounding 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride reflect its importance in the chemical industry. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and academic research. Furthermore, advancements in analytical techniques, such as HPLC and NMR, have enabled better characterization and quality control of this compound, ensuring its consistency across batches.

Safety and handling of 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride are critical considerations for laboratory personnel. While it is not classified as a hazardous material under standard regulations, proper storage conditions—such as keeping it in a cool, dry place away from direct sunlight—are recommended to maintain its stability. Researchers are advised to use appropriate personal protective equipment (PPE) when handling this compound to avoid potential irritation.

Looking ahead, the future of 2-(Dimethylamino)-2-phenyl-acetonitrile Hydrochloride appears promising, with ongoing studies exploring its potential in novel therapeutic agents and advanced materials. As the scientific community continues to uncover its multifaceted applications, this compound is poised to remain a key player in chemical innovation. Whether in academia or industry, its versatility and reliability make it an indispensable tool for modern research.